3-benzamido-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide
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Overview
Description
3-benzamido-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide is a compound which has been studied for its potential applications in scientific research. It is a heterocyclic amide, which is derived from thiophene and can be synthesized using a variety of methods. This compound has been demonstrated to have a variety of biochemical and physiological effects, and has been studied for its potential applications in laboratory experiments.
Scientific Research Applications
Synthetic Methods and Spectral Properties
Solvent-Free Synthesis : Researchers have developed methods for synthesizing derivatives of thiophene carboxamides, such as (E)-2-(substituted benzylideneamino)-N-(3-chloro-4-fluorophenyl)-hexahydro-2H-cyclopenta[b]thiophene-3-carboxamide, using solvent-free condensation. This approach enhances the yield and purity of these compounds (Thirunarayanan & Sekar, 2013).
Nuclear Magnetic Resonance (NMR) Studies : NMR techniques have been employed to study the structure and properties of thiophene derivatives, providing insights into their molecular behavior (Hirohashi, Inaba & Yamamoto, 1976).
Biological Activities
Cholinesterase Inhibition and Antioxidant Properties : Some thiophene-2-carboxamide derivatives have been shown to inhibit cholinesterase enzymes, suggesting potential applications in treating neurodegenerative diseases. Additionally, these compounds have demonstrated antioxidant capabilities (Kausar et al., 2021).
Antibacterial and Antifungal Activities : Certain thiophene-3-carboxamide derivatives exhibit antibacterial and antifungal properties, which could be valuable in developing new antimicrobial agents (Vasu et al., 2003).
Synthesis of Heterocyclic Compounds : Thiophene derivatives have been used to synthesize various heterocyclic compounds, contributing to the field of medicinal chemistry and drug development (Mohareb et al., 2004).
Antimicrobial and Docking Studies : Further studies have focused on the synthesis of thiophene-2-carboxamides with potential antimicrobial effects. These studies also include molecular docking analyses to understand the interaction of these compounds with biological targets (Talupur et al., 2021).
Crystal Structure Analysis : Research on the crystal structure of thiophene derivatives has provided valuable information about their molecular conformations, essential for understanding their chemical behavior and potential applications (Freeman, Lu & Ziller, 1995).
Mechanism of Action
Target of Action
The primary target of 3-benzamido-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide is STING (Stimulator of Interferon Genes), an important immune-associated protein that localizes in the endoplasmic reticulum membrane .
Mode of Action
Upon being activated by its agonists, STING triggers the IRF (Interferon Regulatory Factor) and NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathways . The compound increases the phosphorylation of the downstream signaling molecules (TBK1 and IRF3) of STING .
Pharmacokinetics
Its molecular weight is354.4 , which is within the acceptable range for oral bioavailability.
Properties
IUPAC Name |
3-benzamido-N-[(4-fluorophenyl)methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O2S/c20-15-8-6-13(7-9-15)12-21-19(24)17-16(10-11-25-17)22-18(23)14-4-2-1-3-5-14/h1-11H,12H2,(H,21,24)(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GESNVNSAYTUIDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=C(SC=C2)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.